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Compound of Interest

Compound Name: 1-Butylpiperidine-2-carboxylic acid

CAS No.: 856838-98-7

Cat. No.: B1340891 Get Quote

As scientists and researchers, we operate on the frontier of knowledge, often working with

novel or sparsely documented chemical entities. 1-Butylpiperidine-2-carboxylic acid is one

such compound. While it holds potential in various research and development applications, it

lacks a comprehensive, publicly available Safety Data Sheet (SDS). This guide is constructed

to address this critical information gap. It is not a replacement for a manufacturer-supplied SDS

but rather a technical whitepaper designed to empower the researcher. By synthesizing data

from the parent heterocycle, piperidine, and structurally related analogues, we will construct a

robust safety framework. The core principle of this guide is precautionary: in the absence of

specific data, we must assume a higher level of hazard and implement controls to match. This

document will explain the causality behind each recommendation, enabling you to build a self-

validating system of safety for your laboratory.

Hazard Identification: A Synthesis of Structural
Analogue Data
The toxicological and safety profile of 1-Butylpiperidine-2-carboxylic acid has not been

thoroughly investigated.[1] Therefore, a risk assessment must be built by evaluating its core

structure and the functional groups attached.

The Piperidine Core: The foundational structure is piperidine, a compound with a well-

documented and severe hazard profile. Piperidine is classified as a highly flammable liquid

that is fatal if inhaled, toxic in contact with skin, and causes severe skin burns and eye
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damage.[2] It is corrosive and can cause serious systemic effects.[3] This severe toxicity

forms the conservative baseline for our safety protocols.

N-Butyl and C2-Carboxylic Acid Groups: The addition of an N-butyl group and a C2-

carboxylic acid moiety will alter the physicochemical and toxicological properties. While

these specific modifications lack data, we can look to other substituted piperidines for insight.

For instance, N-BOC-protected piperidine carboxylic acids are generally classified as

causing skin, eye, and respiratory irritation.[4][5][6] This suggests that while substitution can

moderate the extreme toxicity of the parent piperidine, significant hazards likely remain.

Given this information, it is prudent to handle 1-Butylpiperidine-2-carboxylic acid as a

substance with the potential for high toxicity, corrosivity, and skin/eye irritation until empirical

data proves otherwise.

Table 1: Inferred Hazard Classification for 1-
Butylpiperidine-2-carboxylic acid

Hazard Class GHS Category (Inferred) Basis for Classification

Acute Toxicity, Dermal Category 3 (Toxic)

Based on the high dermal

toxicity of the piperidine core.

[7][8]

Acute Toxicity, Inhalation Category 1-3 (Fatal/Toxic)

Based on the high inhalation

toxicity of the piperidine core.

[2][7]

Skin Corrosion/Irritation
Category 1B/2

(Corrosive/Irritant)

Piperidine is highly corrosive;

other derivatives are irritants.

[3][4][6]

Serious Eye Damage/Irritation Category 1 (Damage)
Piperidine causes severe eye

damage.[3][9]

Specific Target Organ Toxicity
Category 3 (Respiratory

Irritation)

A common feature of related

piperidine derivatives.[1][4][6]
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A systematic approach is required when handling compounds with incomplete safety data. The

following workflow illustrates the decision-making process for establishing appropriate safety

controls.
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Risk Assessment

Control Implementation

Identify Compound:
1-Butylpiperidine-2-carboxylic acid

Search for Specific SDS/MSDS

Data Gap Identified:
No specific SDS found

Analyze Structural Analogues

Baseline: Piperidine Core
(Highly Toxic, Corrosive)

Modifiers: N-Alkyl, C-Carboxylic Acid
(Likely Irritant)

Synthesize Potential Hazards:
Assume High Toxicity & Corrosivity

Select Engineering Controls Select Personal Protective Equipment (PPE) Develop Emergency Protocols

Mandate Certified Chemical Fume Hood Specify Comprehensive PPE Ensemble Establish Spill, Exposure & Waste Procedures

Click to download full resolution via product page

Caption: Risk assessment and control workflow for compounds with limited safety data.
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Engineering Controls and Personal Protective
Equipment (PPE)
Based on the potential for severe respiratory and dermal toxicity, stringent exposure controls

are mandatory.

Primary Engineering Control: All handling of 1-Butylpiperidine-2-carboxylic acid, including

weighing, transferring, and preparing solutions, must be conducted inside a certified chemical

fume hood.[7] The fume hood provides the primary barrier, protecting the user from inhaling

potentially fatal or toxic vapors, aerosols, or dust.

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required to prevent

skin and eye contact.[8]

Table 2: Required Personal Protective Equipment
Body Part Protection Rationale and Standard

Hands

Nitrile or Neoprene Gloves

(Double-gloving

recommended)

Protects against dermal

absorption, which is a key risk

from the piperidine core.[7]

Change gloves immediately if

contaminated.

Eyes/Face
Chemical Splash Goggles and

a full-face shield

Provides protection against

splashes that could cause

severe eye damage.[9]

Goggles must be worn under

the face shield.

Body Chemical-resistant Lab Coat

Protects skin from accidental

contact. Ensure it is fully

buttoned.

Respiratory
(If fume hood fails or for spill

cleanup)

A NIOSH-approved respirator

with cartridges for organic

vapors/acid gases (e.g., ABEK-

P2) may be necessary.[1]
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Standard Operating Procedures for Safe Handling &
Storage
Handling:

Designate a specific area within a fume hood for all work with this compound.

Before use, ensure an eyewash station and safety shower are unobstructed and operational.

[4]

Handle as a solid to avoid generating dust. If it is a fine powder, use techniques to minimize

dust formation (e.g., careful scooping, not pouring).

Avoid all contact with skin, eyes, and clothing.[7] Do not breathe dust or vapors.[8]

After handling, wash hands and any exposed skin thoroughly.[8]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Store locked up or in an area accessible only to qualified personnel.[3]

Keep away from heat, sparks, and open flames.[2]

Incompatible Materials: Segregate from strong oxidizing agents, strong acids, acid chlorides,

and acid anhydrides.[1]

Emergency Protocols
Immediate and correct response to an exposure or spill is critical.

Protocol 1: Accidental Exposure
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Exposure Route Step-by-Step Procedure

Inhalation

1. Immediately move the affected person to

fresh air.[3][4]2. Call for immediate medical

assistance (e.g., dial your institution's

emergency number).[3]3. If breathing is difficult

or has stopped, trained personnel should

provide artificial respiration or oxygen.[4]

Skin Contact

1. Immediately remove all contaminated clothing

while flushing the affected skin with copious

amounts of water for at least 15-30 minutes.[7]

[9]2. Use a safety shower if the contact area is

large.3. Seek immediate medical attention.[3]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15-30 minutes, holding eyelids open.

[2][9]2. Remove contact lenses if present and

easy to do.[2]3. Seek immediate medical

attention from an ophthalmologist.

Ingestion

1. Do NOT induce vomiting due to the risk of

perforation.[3][9]2. Rinse the mouth thoroughly

with water.[3][9]3. Call for immediate medical

assistance.[3]

Protocol 2: Spill Response
Evacuate: Alert personnel in the immediate area and evacuate.

Ventilate: Ensure the fume hood is operating at maximum capacity.

Protect: Don appropriate PPE, including respiratory protection if necessary.

Contain & Absorb: Cover the spill with a liquid-binding absorbent material such as sand,

diatomaceous earth, or a universal binding agent.[7] Do not use combustible materials.

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.[1]
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Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Dispose: Dispose of all contaminated materials as hazardous waste according to institutional

and local regulations.[1][10]

Toxicological and Physical Properties
Toxicological Profile
No specific toxicological studies on 1-Butylpiperidine-2-carboxylic acid are publicly available.

The primary health concerns are inferred from its structural analogues:

Systemic Toxicity: Potential for high acute toxicity via inhalation and dermal contact, based

on the piperidine core.[3]

Corrosivity/Irritation: Expected to cause severe skin burns and eye damage, or at a

minimum, significant irritation.[3][6]

Carcinogenicity & Mutagenicity: No data is available. It is not listed as a carcinogen by IARC.

[1]

Table 3: Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.capotchem.cn/doc/viewmsds_1273565-12-0.html
https://www.peptide.com/custdocs/MSDS%20UBG030%201%20Boc-4-(Boc-amino)-piperidine-4-carboxylic%20acid.pdf
https://www.benchchem.com/product/b1340891?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-PIPERIDINE-CASNO-110-89-05295-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-PIPERIDINE-CASNO-110-89-05295-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/R_-_-N-Boc-2-piperidinecarboxylic-acid
https://www.capotchem.cn/doc/viewmsds_1273565-12-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C10H19NO2 N/A

Molecular Weight 185.26 g/mol N/A

Appearance Data not available N/A

Stability
Stable under recommended

storage conditions.
Inferred.[1][10]

Reactivity

Avoid heat and sources of

ignition. Incompatible with

strong oxidizing agents and

acids.[10]

Inferred.

Hazardous Decomposition

Combustion may produce

carbon oxides (CO, CO2) and

nitrogen oxides (NOx).

Inferred.

Conclusion
The safe use of 1-Butylpiperidine-2-carboxylic acid in a research setting demands a

conservative and informed approach. Due to the absence of a specific Safety Data Sheet, this

guide establishes a framework for handling based on the severe hazards of its parent structure,

piperidine, tempered with insights from other derivatives. Researchers and drug development

professionals must treat this compound as potentially toxic and corrosive, employing stringent

engineering controls and a comprehensive suite of personal protective equipment at all times.

Adherence to these protocols is not merely a matter of compliance but a fundamental pillar of

scientific integrity and laboratory safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1340891#1-butylpiperidine-2-carboxylic-acid-safety-and-handling-msds
https://www.benchchem.com/product/b1340891#1-butylpiperidine-2-carboxylic-acid-safety-and-handling-msds
https://www.benchchem.com/product/b1340891#1-butylpiperidine-2-carboxylic-acid-safety-and-handling-msds
https://www.benchchem.com/product/b1340891#1-butylpiperidine-2-carboxylic-acid-safety-and-handling-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1340891?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

